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Compound of Interest

Compound Name: Rauvoyunine B

Cat. No.: B15587560

Rauvoyunine B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rauvoyunine B is a naturally occurring alkaloid isolated from Rauvolfia yunnanensis. This
document provides a concise technical summary of its fundamental chemical properties. Due to
the limited availability of public domain data, this guide will focus on its established chemical
identifiers. At present, detailed experimental protocols, comprehensive quantitative data, and
specific signaling pathway information for Rauvoyunine B are not extensively documented in
readily accessible scientific literature.

Chemical and Physical Properties

Rauvoyunine B has been identified and characterized with the following properties.

Property Value Source
CAS Number 1414883-82-1 N/A
Molecular Formula C23H26N206 N/A

Note: Further quantitative data on properties such as melting point, boiling point, and solubility
are not consistently available in the public domain.
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Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or isolation of Rauvoyunine
B are not readily available in the searched scientific literature. General alkaloid extraction
methods from plant sources may be applicable, but specific procedures tailored to
Rauvoyunine B have not been identified.

Biological Activity and Mechanism of Action

The specific biological activities and mechanism of action for Rauvoyunine B have not been
extensively elucidated in the available literature. As an alkaloid isolated from Rauvolfia
yunnanensis, it belongs to a class of compounds known for a wide range of pharmacological
activities. However, without specific studies on Rauvoyunine B, any discussion of its biological
function would be speculative.

Signaling Pathways

Currently, there is no specific information available in the public domain detailing the signaling
pathways modulated by Rauvoyunine B.

Logical Relationships and Experimental Workflows

Due to the lack of detailed experimental data, a diagrammatic representation of experimental
workflows or logical relationships for Rauvoyunine B cannot be constructed at this time. A
generalized workflow for the study of a novel natural product is presented below for illustrative
purposes.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15587560?utm_src=pdf-body
https://www.benchchem.com/product/b15587560?utm_src=pdf-body
https://www.benchchem.com/product/b15587560?utm_src=pdf-body
https://www.benchchem.com/product/b15587560?utm_src=pdf-body
https://www.benchchem.com/product/b15587560?utm_src=pdf-body
https://www.benchchem.com/product/b15587560?utm_src=pdf-body
https://www.benchchem.com/product/b15587560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Generalized Workflow for Natural Product Research
Isolation of Rauvoyunine B
from Rauvolfia yunnanensis
Structural Elucidation
(NMR, MS, etc.)
In Vitro Bioassays
(e.g., cytotoxicity, enzyme inhibition)
( Mechanism of Action Studies )

In Vivo Studies
(Animal Models)

:

Lead Optimization

Click to download full resolution via product page

Caption: A generalized workflow for the research and development of a novel natural product.

Conclusion

This technical guide provides the fundamental and confirmed chemical identifiers for
Rauvoyunine B, namely its CAS number and molecular formula. It is important to note that
further in-depth technical data, including detailed experimental protocols, extensive quantitative
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data, and specific signaling pathway information, is not currently available in the public domain.
Future research is required to elucidate the synthesis, biological activity, and mechanism of
action of this natural compound.

 To cite this document: BenchChem. [Rauvoyunine B CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587560#rauvoyunine-b-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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